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CAS No.: 145090-14-8

Cat. No.: B587136

Get Quote

Abstract As a Senior Application Scientist, I frequently encounter the need to rigorously quantify

the catalytic efficiency and substrate specificity of novel exopeptidases. H-Ala-Phe-pNA · HCl

(Alanyl-phenylalanyl-p-nitroanilide hydrochloride) serves as a highly specific, synthetic

chromogenic substrate engineered for this exact purpose. This whitepaper provides an in-depth

technical analysis of its physicochemical properties, the causality behind its chromogenic shift,

and a self-validating experimental framework for its deployment in high-throughput kinetic

assays.

Molecular Architecture & Physicochemical Causality
The utility of H-Ala-Phe-pNA · HCl [1] is not accidental; it is the result of deliberate molecular

engineering designed to interface precisely with the active sites of specific proteases while

providing a robust optical readout.

Structural Causality
The Peptide Motif (Ala-Phe): The sequence dictates enzymatic specificity. The P1 position

(Phenylalanine) offers a bulky, hydrophobic aromatic ring that acts as an anchor, perfectly

complementing the S1 binding pockets of chymotrypsin-like enzymes, tripeptidyl-peptidases,
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and sedolisins [3]. The P2 position (Alanine) provides a compact aliphatic side chain that

minimizes steric hindrance during the formation of the enzyme-substrate transition state.

The Chromophore (pNA): p-Nitroaniline is covalently conjugated to the C-terminus of the

Phenylalanine residue via an amide bond. In this conjugated state, the electron-withdrawing

effect of the nitro group is partially neutralized by the amide linkage, rendering the intact

molecule optically silent in the visible spectrum.

The Hydrochloride Salt (· HCl): The peptide-pNA conjugate is inherently hydrophobic. By

protonating the N-terminal amine of the Alanine residue to form a hydrochloride salt [4], the

thermodynamic solubility of the substrate in aqueous buffer systems is significantly

enhanced, preventing premature precipitation during physiological assays.

Quantitative Data Summary
The following table synthesizes the core physical and chemical metrics required for assay

formulation.

Table 1: Physicochemical Properties of H-Ala-Phe-pNA · HCl
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Property Value / Specification Causality / Implication

IUPAC Name

(2S)-2-amino-N-[(2S)-1-(4-

nitroanilino)-1-oxo-3-

phenylpropan-2-

yl]propanamide hydrochloride

Defines the precise

stereochemistry required for

enzymatic recognition.

CAS Registry Number 145090-14-8

Unique identifier for

procurement and regulatory

tracking [4].

Molecular Formula C₁₈H₂₁ClN₄O₄
Confirms the presence of the

chloride counter-ion.

Molecular Weight 392.84 g/mol
Critical for calculating precise

molarities in stock solutions [1].

Appearance
White to pale yellow lyophilized

powder

Indicates high purity; strong

yellowing suggests

spontaneous degradation.

Solubility Profile

Soluble in DMSO/DMF;

Moderately soluble in aqueous

buffers

Requires a 1-5% DMSO co-

solvent to ensure complete

solvation of the pNA moiety.

Molar Extinction (ε)
~9,960 M⁻¹ cm⁻¹ (at λ = 405

nm)

The fundamental constant

used to convert absorbance to

molar product concentration

[2].

Mechanistic Utility: Chromogenic Dynamics
The diagnostic power of H-Ala-Phe-pNA · HCl lies in its chromogenic shift. When the amide

bond between the P1 Phenylalanine and the p-nitroaniline group is intact, the absorbance

maximum (λmax) resides in the UV range (~315 nm).

Upon selective enzymatic hydrolysis, the free amine of p-nitroaniline is liberated. This cleavage

event allows for full resonance delocalization of the lone pair electrons across the aromatic ring

toward the para-nitro group. This extended conjugation shifts the λmax into the visible
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spectrum (~380-410 nm), producing a distinct yellow color that can be continuously monitored

at 405 nm.

H-Ala-Phe-pNA · HCl
(Colorless Substrate)

Enzyme-Substrate
Complex [ES]

Target Protease
(e.g., Sedolisin, TPP)

Amide Bond Hydrolysis
(Phe - pNA)

H-Ala-Phe-OH
(Dipeptide Product)

p-Nitroaniline (pNA)
(Yellow Chromophore)

Spectrophotometric
Detection (λ = 405 nm)

Click to download full resolution via product page

Fig 1: Enzymatic cleavage of H-Ala-Phe-pNA liberating the chromophore pNA for 405 nm

detection.

Self-Validating Experimental Protocol: Kinetic Assay
To ensure E-E-A-T (Experience, Expertise, Authoritativeness, and Trustworthiness) in

laboratory execution, a single end-point assay is insufficient due to its susceptibility to false

positives (background hydrolysis) and false negatives (enzyme degradation). The following

continuous kinetic protocol is designed as a self-validating system.

Phase 1: Reagent Preparation
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Assay Buffer Formulation: Prepare 50 mM Tris-HCl, pH 7.5 (adjust pH based on the specific

target enzyme's optimal profile).

Substrate Stock (10 mM): Dissolve 3.93 mg of H-Ala-Phe-pNA · HCl in 1.0 mL of 100%

molecular-grade DMSO. Causality: Initial dissolution in DMSO prevents the hydrophobic pNA

moiety from forming insoluble micro-aggregates.

Working Substrate (1 mM): Dilute the 10 mM stock 1:10 in Assay Buffer immediately prior to

the assay.

Phase 2: System Validation (Standard Curve)
Before initiating the enzymatic reaction, validate the optical path length and buffer conditions.

Prepare a serial dilution of free p-nitroaniline (0, 10, 20, 40, 60, 80, 100 µM) in Assay Buffer.

Measure absorbance at 405 nm.

Validation Criterion: Plot Absorbance vs. Concentration. The system is valid only if the linear

regression yields an R2>0.99 . The slope of this line represents the operational molar

extinction coefficient ( ε ) for your specific microplate geometry [2].

Phase 3: Reaction Assembly & Kinetic Monitoring (96-
Well Format)

Equilibration: Add 180 µL of Assay Buffer containing the target enzyme to the test wells. Add

180 µL of Assay Buffer (without enzyme) to "Blank" wells. Incubate the plate at 37°C for 5

minutes.

Initiation: Rapidly inject 20 µL of the 1 mM Working Substrate into all wells using a

multichannel pipette. (Final substrate concentration = 100 µM; Final DMSO = 1%).

Continuous Monitoring: Immediately place the plate in a thermostatted microplate reader.

Record A405nm​every 30 seconds for 15 to 30 minutes.

Data Extraction: Identify the initial linear phase of the reaction curve (steady-state kinetics).

Extract the maximum linear rate ( ΔA405nm​/min ) for both the Test and Blank wells.
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Validation Criterion: The ΔA405nm​/min of the Blank must be <5% of the Test well to rule out

spontaneous chemical hydrolysis.

Phase 4: Mathematical Conversion
Calculate the true enzymatic velocity using the Beer-Lambert law:

Velocity (M/min)=ε×l(ΔA405nm​/minTest​−ΔA405nm​/minBlank​)​

(Where ε≈9,960 M−1cm−1 and l is the path length in cm).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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